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Compound of Interest

Compound Name: 2-Chloroquinoxaline

Cat. No.: B048734 Get Quote

For immediate release: This technical guide provides an in-depth overview of 2-
Chloroquinoxaline (CAS No. 1448-87-9), a pivotal heterocyclic compound in the landscape of

modern medicinal chemistry and drug discovery. This document is intended for researchers,

scientists, and professionals in the field of drug development, offering detailed information on

its chemical properties, synthesis, and significant applications, supported by experimental

protocols and pathway visualizations.

Core Chemical and Physical Data
2-Chloroquinoxaline is a yellow crystalline solid that serves as a fundamental building block in

the synthesis of a wide array of biologically active molecules.[1] Its core characteristics are

summarized below.

Property Value

CAS Number 1448-87-9[1]

Molecular Formula C₈H₅ClN₂[1]

Molecular Weight 164.59 g/mol

Appearance White to light gray or yellow crystalline powder

Melting Point 47-50 °C

Boiling Point 100 °C at 1.4 mmHg

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b048734?utm_src=pdf-interest
https://www.benchchem.com/product/b048734?utm_src=pdf-body
https://www.benchchem.com/product/b048734?utm_src=pdf-body
https://www.benchchem.com/product/b048734?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-chloroquinoxaline-dic8677.html
https://www.guidechem.com/encyclopedia/2-chloroquinoxaline-dic8677.html
https://www.guidechem.com/encyclopedia/2-chloroquinoxaline-dic8677.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2-Chloroquinoxaline
The synthesis of 2-Chloroquinoxaline is most commonly achieved through the chlorination of

its precursor, 2-hydroxyquinoxaline (also known as quinoxalin-2-one). This reaction is typically

carried out using phosphorus oxychloride (POCl₃) and yields the desired product with high

efficiency.

Experimental Protocol: Synthesis from 2-
Hydroxyquinoxaline
This protocol outlines the laboratory-scale synthesis of 2-Chloroquinoxaline.

Materials:

2-hydroxyquinoxaline

Phosphorus oxychloride (POCl₃)

Dichloromethane (CH₂Cl₂)

Water (H₂O)

Sodium sulfate (Na₂SO₄)

Standard laboratory glassware for reflux and extraction

Procedure:

To 100g of phosphorus oxychloride, add 14.62 g (100 mmol) of quinoxalin-2-one.[2]

Heat the mixture at reflux for a duration of 1.5 hours under a nitrogen atmosphere.[2]

After reflux, allow the mixture to cool to room temperature.

Slowly and cautiously pour the cooled reaction mixture into 700 ml of water.[2]

Extract the resulting aqueous solution with dichloromethane (2 x 250 ml).[2]
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Combine the organic layers and wash with water.

Dry the organic phase over anhydrous sodium sulfate, filter, and then evaporate the solvent

under reduced pressure to yield 2-Chloroquinoxaline as a brown solid.[2]

Synthesis of 2-Chloroquinoxaline

2-hydroxyquinoxaline
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A simplified diagram illustrating the synthesis of 2-Chloroquinoxaline.

Applications in Drug Development
2-Chloroquinoxaline is a versatile scaffold for the development of novel therapeutic agents

due to its wide range of pharmacological activities, including antimicrobial, anticancer, and

antiviral properties.[1][3] The chlorine atom at the 2-position is a reactive site, enabling

nucleophilic substitution to create a diverse library of derivatives.

Antimicrobial and Antifungal Applications
Derivatives of 2-Chloroquinoxaline have demonstrated significant potential as both

antibacterial and antifungal agents. The substitution of the chlorine atom with various

nucleophiles such as alcohols, thiols, and amines is a primary strategy for generating novel

compounds with enhanced biological activity.
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Anticancer Potential
Quinoxaline derivatives are a prominent class of nitrogen-containing heterocyclic compounds

that have garnered significant attention in medicinal chemistry due to their diverse and potent

biological activities, including anticancer properties. Research has shown that derivatives

synthesized from 2-Chloroquinoxaline can exhibit significant cytotoxic activity against various

cancer cell lines.

Antiviral Activity
Recent studies have highlighted the potential of quinoxaline derivatives as antiviral agents, with

some research exploring their efficacy against respiratory pathogens. The molecular framework

of 2-chloroquinoxaline has been used as a template in in-silico studies to evaluate binding

affinity to viral proteins.

Experimental Workflow: Synthesis of 2-
Aminoquinoxaline Analogs
A common application of 2-Chloroquinoxaline is in the synthesis of 2-aminoquinoxaline

derivatives, which are explored for various therapeutic purposes.

Experimental Protocol: General Method for Synthesis of
2-Aminoquinoxaline Analogs
This protocol details a general procedure for the nucleophilic substitution of the chlorine atom

in 2-Chloroquinoxaline with an amine.

Materials:

2-Chloroquinoxaline

Desired amine

Potassium carbonate (K₂CO₃)

Dioxane/water (9:1 mixture)
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Ethyl acetate

Brine

Sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

In a sealed tube, dissolve 2-chloroquinoxaline (0.608 mmol), potassium carbonate (1.215

mmol), and the desired amine (3.038 mmol) in 2.4 mL of a 9:1 dioxane/water mixture.[4]

Heat the reaction mixture at 105 °C for 3 hours.[4]

After cooling, filter the crude mixture.

Dissolve the resulting solid in ethyl acetate and wash twice with brine.[4]

Dry the organic layer over sodium sulfate, filter, and evaporate the solvent under reduced

pressure.[4]

Purify the crude residue using flash chromatography with a silica gel stationary phase.[4]
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Workflow for Synthesis of 2-Aminoquinoxaline Analogs

Start: Dissolve Reactants
(2-Chloroquinoxaline, Amine, K2CO3)

Heat at 105°C for 3h

Filter Crude Mixture

Dissolve in Ethyl Acetate
Wash with Brine

Dry with Na2SO4
Evaporate Solvent

Purify by Flash Chromatography

End: Pure 2-Aminoquinoxaline Analog
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A flowchart of the experimental workflow for synthesizing 2-aminoquinoxaline analogs.
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Conclusion
2-Chloroquinoxaline is a compound of significant interest in the field of medicinal chemistry.

Its versatile chemical nature allows for the synthesis of a multitude of derivatives with a broad

spectrum of biological activities. The protocols and data presented in this guide are intended to

support researchers in their endeavors to develop novel and effective therapeutic agents based

on the quinoxaline scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]

2. prepchem.com [prepchem.com]

3. mdpi.com [mdpi.com]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [2-Chloroquinoxaline: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048734#2-chloroquinoxaline-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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